Cas no 39986-90-8 (Laricitrin 3-O-glucoside)

• Product Name: Laricitrin 3-O-glucoside
• CAS No: 39986-90-8
• MF: C₂₂H₂₂O₁₃
• MW: 494.402287960052
• CID: 2033277
• PubChem ID: 101682256
• Update Time: 2025-04-21

Laricitrin 3-O-glucoside Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-Glucopyranoside-3,4',5,5',7-Pentahydroxy-3'-methoxyflavone
• 3-O-D-Galactopyranoside-3,4',5,5',7-Pentahydroxy-3'-methoxyflavone
• 3'-Methylmyricetin 3-glucoside
• Laricitrin 3-O-glucoside
• Laricitrin 3-glucoside
• Laricitrin 3-beta-D-glucopyranoside
• Larictrin 3-glucoside
• AKOS040761970
• DTXSID301314263
• 2-(3,4-dihydroxy-5-methoxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• HY-N7904
• CS-0138780
• 4',5,5',7-tetrahydroxy-3'-methoxyflavonol 3-O-beta-d-glucopyranoside
• 39986-90-8
• 2-(3,4-Dihydroxy-5-methoxyphenyl)-5,7-dihydroxy-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• Laricitrin 3-beta-O-glucoside
• DA-64865
• Laricitrin-3-O-glucoside

• Inchi： 1S/C22H22O13/c1-32-12-3-7(2-10(26)15(12)27)20-21(17(29)14-9(25)4-8(24)5-11(14)33-20)35-22-19(31)18(30)16(28)13(6-23)34-22/h2-5,13,16,18-19,22-28,30-31H,6H2,1H3/t13-,16-,18+,19-,22+/m1/s1
• InChI Key： ODXINVOINFDDDD-CLXWZIMCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=C(C(=C(C=1)OC)O)O)O)O)=O

Computed Properties

• Exact Mass: 494.10604075g/mol
• Monoisotopic Mass: 494.10604075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 216Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.83±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides